Cas no 1807982-49-5 (3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride)

• Product Name: 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• CAS No: 1807982-49-5
• MF: C₁₂H₁₆ClN₃O₃S
• MW: 317.79174041748
• CID: 6073159
• PubChem ID: 43095731
• Update Time: 2025-05-27

3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride
• 3-methylsulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine:hydrochloride
• 3-methylsulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine
• 3-(methylsulfonyl)-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine
• AKOS009225115
• 1807982-49-5
• 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine

• Inchi： 1S/C12H15N3O3S.ClH/c1-19(16,17)8-7-10(13)12-14-11(15-18-12)9-5-3-2-4-6-9;/h2-6,10H,7-8,13H2,1H3;1H
• InChI Key： OJXDFUDPTVHAEI-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2=CC=CC=C2)N=1)(N)CCS(C)(=O)=O.[H]Cl

Computed Properties

• Exact Mass: 281.08341252g/mol
• Monoisotopic Mass: 281.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride

Research Briefing on 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride (CAS: 1807982-49-5)

This research briefing provides an in-depth analysis of the latest findings related to the compound 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride (CAS: 1807982-49-5), a molecule of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The compound's unique structural features, including the 1,2,4-oxadiazole ring and methanesulfonyl group, contribute to its pharmacological properties and make it a promising candidate for further investigation.

Recent publications have explored the synthesis and characterization of 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride, with a focus on optimizing its yield and purity. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry have been employed to confirm its structural integrity. Additionally, computational studies have provided insights into its molecular interactions and potential binding modes with biological targets, suggesting possible applications in drug discovery programs targeting specific enzymes or receptors.

In vitro and in vivo studies have begun to elucidate the compound's biological activity and pharmacokinetic profile. Preliminary results indicate that 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride exhibits moderate bioavailability and demonstrates activity in selected assays, though further optimization may be required to enhance its efficacy and reduce potential off-target effects. Researchers are particularly interested in its potential as a modulator of certain signaling pathways, which could have implications for treating diseases such as cancer, inflammation, or neurological disorders.

The safety profile of this compound has also been investigated through standard toxicological assessments. While initial findings suggest an acceptable toxicity range at therapeutic doses, comprehensive studies are still needed to fully evaluate its safety for potential clinical applications. Current research efforts are focused on understanding its metabolic pathways and identifying any major metabolites that could influence its pharmacological activity or safety.

From a commercial perspective, 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride has attracted attention from pharmaceutical companies and research institutions as a valuable building block for drug development. Several patents have recently been filed that incorporate this compound or its derivatives, indicating growing interest in its potential applications. The compound's availability through chemical suppliers (typically with >95% purity) has facilitated broader research into its properties and uses.

Future research directions for this compound include structure-activity relationship (SAR) studies to optimize its biological activity, formulation development to improve its delivery properties, and more extensive preclinical testing to validate its therapeutic potential. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in understanding and utilizing this interesting chemical entity.

In conclusion, 3-methanesulfonyl-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine hydrochloride represents a promising compound in medicinal chemistry research, with its unique structure offering multiple opportunities for drug discovery and development. While current findings are encouraging, further investigation is needed to fully realize its potential as a therapeutic agent or research tool in chemical biology and pharmaceutical sciences.